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Compound of Interest

Compound Name: 2,3-Dichloroquinoline

Cat. No.: B1353807

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known safety and
handling precautions for 2,3-dichloroquinoline. The information is compiled from publicly
available data and safety data sheets for the compound and structurally related chemicals. It is
intended to supplement, not replace, the official Safety Data Sheet (SDS) provided by the
manufacturer. Always consult the specific SDS for the material you are using before handling.

Hazard Identification and Classification

2,3-Dichloroquinoline is classified as a hazardous substance. The primary hazards are
associated with its potential for acute toxicity upon ingestion, skin and eye irritation, and
respiratory tract irritation.[1]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for 2,3-dichloroquinoline:[1]
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Hazard Class Hazard Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single
) . Category 3
Exposure), Respiratory Tract Irritation

Hazard Statements

The following GHS hazard statements apply to 2,3-dichloroquinoline:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Hazard Communication Workflow

The following diagram illustrates the logical flow of hazard identification, communication, and

response.
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Hazard Identification

2,3-Dichloroquinoline

l

GHS Classification
- Acute Toxicity (Oral), Cat. 4
- Skin Irritation, Cat. 2
- Eye lIrritation, Cat. 2
- STOT (Single Exposure), Cat. 3

Hazard Communication

Hazard Statements
- H302: Harmful if swallowed
- H315: Causes skin irritation
- H319: Causes serious eye irritation
- H335: May cause respiratory irritation

Precautionary Statements
(P261, P264, P270, P280, etc.)

%er Respok\

Safe Handling Procedures Emergency Response
(PPE, Ventilation) (First Aid, Spill Control)

Click to download full resolution via product page

Caption: Hazard Identification, Communication, and Response Workflow for 2,3-
Dichloroquinoline.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 2,3-

dichloroquinoline.

Property Value

Molecular Formula CoHsCI2N

Molecular Weight 198.05 g/mol

CAS Number 613-18-3

Appearance Not specified (likely a solid)
Boiling Point Not available

Melting Point Not available

Solubility Not available

Toxicological Information

Detailed toxicological studies with quantitative data such as LD50 (median lethal dose) values

for 2,3-dichloroquinoline are not readily available in the public domain. The hazard

classification is based on aggregated data from notifications to the ECHA C&L Inventory.[1] The

primary routes of exposure and their effects are summarized below.

Route of Exposure

Potential Health Effects

Ingestion

Harmful if swallowed.[1] May cause

gastrointestinal irritation.

Inhalation

May cause respiratory tract irritation.[1]

Skin Contact

Causes skin irritation.[1]

Eye Contact

Causes serious eye irritation.[1]

Note on Experimental Protocols: As no specific toxicological studies for 2,3-dichloroquinoline

were identified, detailed experimental protocols cannot be provided. Toxicological assessments
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for similar chemicals generally follow OECD (Organisation for Economic Co-operation and
Development) guidelines for testing of chemicals.

Safety and Handling Precautions

Due to the hazardous nature of 2,3-dichloroquinoline, strict safety and handling protocols
must be followed. The following recommendations are based on general best practices for
handling halogenated aromatic compounds.

Engineering Controls

o Work with 2,3-dichloroquinoline should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

o Ensure that safety showers and eyewash stations are readily accessible in the work area.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure. The following diagram
outlines a general workflow for PPE selection based on the identified hazards.

Handling 2,3-Dichloroquinoline

Hazard Assessment
- Skin Irritant

- Eye Irritant
- Respiratory Irritant
- Harmful if Swallowed

Potential Route of Exposure?
es

Skin Contact Inhalation Ingestion

Follow Safe Handling Practices
- No eating, drinking, or smoking
- Wash hands thoroughly after handling

eEr Cher(n:;c;l-zﬁzllzt)ant Gl Wear a Lab Coat Wear Chemical Safety Goggles Consider a Face Shield Work in a Fume Hood

i
(if fume hood is unavailable or insufficient)
Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow for 2,3-Dichloroquinoline.
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The following table provides specific PPE recommendations:

Body Part Recommended Protection

Chemical safety goggles. A face shield may be
Eyes/Face

necessary for splash-prone procedures.

Chemical-resistant gloves (e.g., nitrile rubber). A
Skin lab coat or chemically resistant apron should be

worn.

Work should be performed in a chemical fume
hood. If a fume hood is not available or

Respiratory ventilation is inadequate, a NIOSH-approved
respirator with an organic vapor cartridge should
be used.

General Hygiene Practices

e Wash hands thoroughly with soap and water after handling 2,3-dichloroquinoline, even if
gloves were worn.

¢ Do not eat, drink, or smoke in areas where this chemical is handled or stored.

» Remove contaminated clothing and wash it before reuse.

First Aid Measures

In case of exposure to 2,3-dichloroquinoline, immediate medical attention is recommended.
The following are general first aid guidelines:
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Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Seek immediate medical
attention.
Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Storage and Disposal

Proper storage and disposal of 2,3-dichloroquinoline are essential to prevent accidents and

environmental contamination.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

e The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Disposal

e Dispose of 2,3-dichloroquinoline and any contaminated materials as hazardous waste.
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» Follow all local, state, and federal regulations for hazardous waste disposal.
» Do not dispose of this chemical down the drain or in the regular trash.

» Halogenated organic waste should be collected in a designated, properly labeled waste
container, separate from non-halogenated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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